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Compound of Interest

Compound Name: 5-(4-Bromophenyl)isothiazole

CAS No.: 49602-97-3

Cat. No.: B3141989

Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-(4-Bromophenyl)isothiazole

This guide provides researchers, scientists, and drug development professionals with a

comprehensive understanding of the safety, handling, and disposal considerations for 5-(4-
Bromophenyl)isothiazole. Moving beyond a standard Safety Data Sheet (SDS), this

document synthesizes available data with established laboratory best practices to ensure both

personal safety and experimental integrity. The isothiazole ring is a significant scaffold in

medicinal chemistry, known to be present in compounds with a range of biological activities,

including anti-inflammatory and antiviral properties.[1][2] As such, understanding the specific

handling requirements of its derivatives, like the brominated analogue 5-(4-
Bromophenyl)isothiazole, is critical for its application in research and development.

Chemical and Physical Identity
5-(4-Bromophenyl)isothiazole is a solid organic compound. Its identity and core physical

properties are summarized below. This data is fundamental for risk assessment, experimental

planning (e.g., solubility tests, reaction stoichiometry), and proper storage.
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Property Value Source(s)

CAS Number 49602-97-3

Molecular Formula C₉H₆BrNS

Molecular Weight 240.12 g/mol

Physical Form Solid

Purity Typically ≥95%

InChI Key
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UHFFFAOYSA-N

Caption: Chemical structure of 5-(4-Bromophenyl)isothiazole.

Hazard Identification and GHS Classification
Based on available supplier safety information, 5-(4-Bromophenyl)isothiazole is classified

under the Globally Harmonized System (GHS) with the following primary hazard:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statement: H302: Harmful if swallowed.

Expert Interpretation: The GHS07 pictogram indicates that the substance may cause less

severe hazards, such as irritation (skin and eye), skin sensitization, or acute toxicity (harmful if

swallowed, inhaled, or in contact with skin).[3] The H302 classification specifically confirms its

oral toxicity. While other specific hazards like skin or eye irritation are not explicitly listed for this

exact compound in the search results, they are common for isothiazole derivatives and general

brominated organic compounds.[4][5] Therefore, it is prudent to handle this chemical as a

potential skin and eye irritant.

Risk Mitigation and Safe Handling Protocols
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Adherence to rigorous handling protocols is the most effective strategy for mitigating the risks

associated with 5-(4-Bromophenyl)isothiazole.

Engineering Controls
Protocol:

All manipulations of solid 5-(4-Bromophenyl)isothiazole (e.g., weighing, transferring,

preparing solutions) must be conducted within a certified chemical fume hood.

Ensure the fume hood has a verified face velocity (typically 80-120 feet per minute) to

prevent the escape of dust or vapors.

Keep the sash at the lowest practical height during work.

Rationale: Engineering controls provide the primary barrier of protection. A fume hood prevents

the inhalation of fine particulates of the solid compound and any potential vapors from its

solutions, directly addressing the "harmful if swallowed" hazard which can occur through

incidental ingestion following inhalation of settled dust.

Personal Protective Equipment (PPE)
The precautionary statement P280 ("Wear protective gloves/protective clothing/eye

protection/face protection") is explicitly associated with this chemical.
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Prepare to Handle Chemical

Don Certified Lab Coat
(fully buttoned, sleeves down)

Wear ANSI Z87.1-Compliant
Safety Glasses with Side Shields

 or Goggles

Wear Chemically Resistant Gloves
(e.g., Nitrile)

Inspect Gloves for Tears
or Punctures Before Use

Proceed with
Chemical Handling

Click to download full resolution via product page

Caption: Standard PPE workflow for handling 5-(4-Bromophenyl)isothiazole.

Protocol:

Eye/Face Protection: Wear safety glasses with side shields or chemical splash goggles.

Skin Protection: Wear a flame-resistant laboratory coat. Ensure nitrile gloves are worn when

handling the container or substance. Change gloves immediately if they become

contaminated.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete and

before leaving the laboratory.[6]

Rationale: The H302 hazard necessitates preventing any hand-to-mouth transfer. Gloves are

the primary barrier. Eye protection is crucial as many related compounds are eye irritants.[5]
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Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.

Exposure Response
If Swallowed (Ingestion): Rinse mouth with water. Call a POISON CENTER or

doctor/physician if you feel unwell.[7] Do not induce vomiting.

If on Skin: Take off immediately all contaminated clothing. Wash the affected area with plenty

of soap and water.[6][7] If skin irritation occurs, seek medical advice.

If in Eyes: The precautionary statement P305+P351+P338 ("IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing") is directly applicable. Seek medical attention if irritation persists.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6]

Spill Response
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Chemical Spill Occurs

Alert personnel in the
immediate area

Ensure appropriate PPE is worn
(gloves, goggles, lab coat)

Contain the spill with
absorbent material

(e.g., vermiculite, sand)

Carefully sweep or scoop up
the absorbed material

Place material into a sealed,
labeled container for

'Halogenated Organic Waste'

Clean the spill area with a
suitable solvent, followed by

soap and water

Dispose of contaminated
PPE as hazardous waste

Report the incident to lab
supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a minor spill of 5-(4-Bromophenyl)isothiazole.

Rationale: A structured response prevents the spread of contamination and ensures the safety

of lab personnel. The key steps involve alerting others, containing the material to prevent it

from spreading, and collecting it for proper disposal as hazardous waste.[4]

Storage and Stability
Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations.
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Protocol:

Container: Keep the container tightly sealed to prevent moisture uptake and contamination. If

the original container is opened, it must be carefully resealed and kept upright.

Atmosphere: Store in a dry environment. Supplier recommendations specify "Sealed in dry,

room temperature".

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[4]

Segregation: Store away from incompatible materials such as strong oxidizing agents,

alkalis, and reducing agents.[4]

Rationale: Brominated organic compounds can be reactive and may degrade under improper

conditions (e.g., light, heat, or contact with incompatible chemicals).[4] A tightly sealed

container in a controlled environment ensures the compound's stability and purity for research

applications.

Waste Management and Disposal
As a brominated organic compound, 5-(4-Bromophenyl)isothiazole requires specific waste

disposal procedures to prevent environmental harm.

Protocol:

Waste Categorization: All waste containing this compound, including pure substance,

solutions, and contaminated materials (e.g., gloves, weighing paper, silica gel), must be

classified as "Halogenated Organic Waste".[4]

Segregation: Never mix halogenated organic waste with non-halogenated organic waste.[4]

Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous

waste container. The label must clearly state "Hazardous Waste" and "Halogenated Organic

Waste".[4]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.
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Generate Waste Containing
5-(4-Bromophenyl)isothiazole

What is the nature
of the waste?

Contaminated Solids
(Gloves, Paper, Silica)

Solid

Organic Solutions
(e.g., in DCM, THF)

Organic
Liquid

Aqueous Solutions
(e.g., from extractions)

Aqueous
Liquid

Collect in 'Halogenated
Organic Waste' Container

Click to download full resolution via product page

Caption: Decision tree for proper waste segregation.

Rationale: Co-processing of halogenated and non-halogenated waste during incineration can

lead to the formation of highly toxic byproducts like brominated dioxins.[4] Proper segregation

at the source is a cornerstone of responsible chemical waste management and is often a

regulatory requirement.

Context in Research & Development
The isothiazole nucleus is a key structural motif in medicinal chemistry.[1] Thiazole and

isothiazole derivatives containing a 4-bromophenyl group have been investigated for a variety

of biological activities. For instance, various 4-(4-bromophenyl)-thiazol-2-amine derivatives

have been synthesized and evaluated for antimicrobial and anticancer activities.[8] Other

research has explored bromophenyl-containing thiazole hybrids for their potential as anticancer

and antimicrobial agents.[9][10] The synthesis of such compounds often involves multi-step

reactions, making the handling of intermediates like 5-(4-Bromophenyl)isothiazole a common
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task for medicinal chemists.[11][12] A thorough understanding of its safety profile is therefore

not just a matter of compliance, but a prerequisite for advancing research in these therapeutic

areas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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